S-Phenyl thioisobutyrate
Cat. No. B8786935
M. Wt: 180.27 g/mol
InChI Key: QBSNMPRRAPQQJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563598B2
Procedure details
Isobutanoyl chloride (528 μL, 5.0 mmol) in 15 mL toluene was added to a solution of triethylamine (0.70 mL, 5.0 mmol) and thiophenol (0.51 mL, 5.0 mmol) in 10 mL toluene. Reaction monitoring was accomplished by TLC: iso-hexane/ethyl acetate 25:1; Rf=0.47. Workup yielded 653 mg (72%) S-phenyl isobutanethioate 6 as pale yellow oil.
Name
iso-hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
72%
Identifiers
|
REACTION_CXSMILES
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[C:1](Cl)(=[O:5])[CH:2]([CH3:4])[CH3:3].C(N(CC)CC)C.[C:14]1([SH:20])[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.CCCC(C)C.C(OCC)(=O)C>C1(C)C=CC=CC=1>[C:1](=[O:5])([S:20][C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)[CH:2]([CH3:4])[CH3:3] |f:3.4|
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Inputs
Step One
|
Name
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|
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Quantity
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528 μL
|
|
Type
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reactant
|
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Smiles
|
C(C(C)C)(=O)Cl
|
|
Name
|
|
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Quantity
|
0.7 mL
|
|
Type
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reactant
|
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
|
0.51 mL
|
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Type
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reactant
|
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Smiles
|
C1(=CC=CC=C1)S
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|
Name
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|
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Quantity
|
15 mL
|
|
Type
|
solvent
|
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
|
10 mL
|
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Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
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Step Two
|
Name
|
iso-hexane ethyl acetate
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
CCCC(C)C.C(C)(=O)OCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
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Details
|
Reaction monitoring
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C(C)C)(SC1=CC=CC=C1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 653 mg | |
| YIELD: PERCENTYIELD | 72% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
